Cas no 2104720-69-4 (1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine
• CAS No: 2104720-69-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6350327
• PubChem ID: 165465699
• Update Time: 2025-06-08

1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2104720-69-4
• 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine
• EN300-783760

• Inchi： 1S/C7H13N3O/c1-3-11-5-10-6(2)7(8)4-9-10/h4H,3,5,8H2,1-2H3
• InChI Key： JRUTXNCQYIZXCQ-UHFFFAOYSA-N
• SMILES： O(CC)CN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine

Introduction to 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine (CAS No. 2104720-69-4)

1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring a pyrazole core with ethoxymethyl and methyl substituents, contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for synthetic modifications.

The CAS number 2104720-69-4 serves as a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature and industrial applications. The pyrazole ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is well-documented for its versatility in medicinal chemistry. Its incorporation into pharmaceuticals often enhances binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in the field of drug discovery have highlighted the importance of 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine as a building block for novel therapeutic agents. Researchers have been exploring its potential in developing treatments for various diseases, including inflammatory disorders and infectious diseases. The compound’s amine functional group provides a site for further derivatization, allowing chemists to tailor its properties for specific biological targets.

In the context of medicinal chemistry, the ethoxymethyl substituent on the pyrazole ring introduces hydrophilicity, which can improve solubility and bioavailability of derived compounds. This feature is particularly advantageous in formulating oral or injectable medications where pharmacokinetic profiles play a crucial role. Additionally, the methyl group at the 5-position of the pyrazole ring influences electronic distribution and steric hindrance, affecting interactions with biological receptors.

One of the most compelling aspects of 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine is its role in structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can elucidate how different substituents impact biological activity. For instance, replacing the ethoxymethyl group with other alkyl or aryl groups can alter binding affinities to target proteins or enzymes. Such modifications are essential for optimizing drug candidates before they enter clinical trials.

The compound has also been investigated for its potential in antimicrobial applications. Pyrazole derivatives are known to exhibit broad-spectrum antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies on 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine have shown promising results in inhibiting the growth of certain resistant bacterial strains, suggesting its utility in combating multidrug-resistant infections.

Another area of interest is its application in neurological research. The pyrazole scaffold has been associated with compounds that modulate neurotransmitter systems, making it relevant for developing treatments for neurological disorders such as Alzheimer’s disease or Parkinson’s disease. The unique combination of substituents in 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine may offer new insights into modulating neuronal activity and protecting against neurodegeneration.

The synthesis of 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible for industrial applications.

In terms of pharmacokinetic properties, studies indicate that derivatives of this compound exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles when properly formulated. This makes it an attractive candidate for further development into clinical candidates. Additionally, computational modeling techniques have been employed to predict how modifications to the molecule might influence its pharmacokinetic behavior, aiding in rational drug design.

The regulatory landscape for novel pharmaceutical compounds like 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing before submitting New Drug Applications (NDAs). The growing interest in this compound underscores its potential as a lead molecule for future therapeutics.

Future research directions may focus on exploring novel derivatives of 1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amine using combinatorial chemistry or high-throughput screening methods. These approaches can accelerate the discovery process by generating libraries of compounds with diverse properties for rapid evaluation against biological targets. Such efforts could uncover new therapeutic applications that were previously unconsidered.

In conclusion,1-(ethoxymethyl)-5-methyl-1H-pyrazol-4-amineseems poised to play a significant role in next-generation pharmaceuticals due to its versatile structure and promising biological activities. Continued investigation into its derivatives will likely yield valuable insights into treating various diseases while advancing our understanding of medicinal chemistry principles.